Cas no 1240573-69-6 (1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine)

1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine is a fluorinated piperazine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluorophenyl and methyl substituents enhances its structural diversity, making it a valuable intermediate in the synthesis of bioactive compounds. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted molecules with optimized properties. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in medicinal chemistry. Researchers may explore its use in designing ligands or inhibitors due to its balanced lipophilicity and electronic effects conferred by the fluorine atoms.
1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine structure
1240573-69-6 structure
Product Name:1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine
CAS No:1240573-69-6
MF:C12H16F2N2
MW:226.265649795532
MDL:MFCD16811316
CID:5157859
Update Time:2026-03-04

1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine
    • CC1CNCCN1CC1=C(F)C=CC(F)=C1
    • 1-(2,5-Difluorobenzyl)-2-methylpiperazine
    • MDL: MFCD16811316
    • Inchi: 1S/C12H16F2N2/c1-9-7-15-4-5-16(9)8-10-6-11(13)2-3-12(10)14/h2-3,6,9,15H,4-5,7-8H2,1H3
    • InChI Key: NXVDTYVPPZPWEA-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1CN1CCNCC1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • XLogP3: 1.7
  • Topological Polar Surface Area: 15.3

1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423292-1 g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine
1240573-69-6
1g
€542.30 2023-06-16
abcr
AB423292-5 g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine
1240573-69-6
5g
€947.00 2023-06-16
abcr
AB423292-10 g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine
1240573-69-6
10g
€1330.40 2023-06-16
abcr
AB423292-1g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; .
1240573-69-6
1g
€542.30 2025-02-13
abcr
AB423292-5g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; .
1240573-69-6
5g
€947.00 2025-02-13
abcr
AB423292-10g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; .
1240573-69-6
10g
€1330.40 2025-02-13
abcr
AB423292-25g
1-[(2,5-Difluorophenyl)methyl]-2-methylpiperazine; .
1240573-69-6
25g
€1851.50 2025-02-13

1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine Related Literature

Additional information on 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine

Recent Advances in the Study of 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6)

The compound 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the compound's interaction with specific biological targets. Preliminary studies suggest that 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine exhibits selective binding affinity towards certain neurotransmitter receptors, making it a candidate for the treatment of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of serotonin and dopamine receptors, which could have implications for treating depression and Parkinson's disease.

In addition to its neurological applications, recent investigations have explored the compound's role in oncology. A study conducted by researchers at the National Cancer Institute revealed that 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine exhibits cytotoxic effects on specific cancer cell lines, particularly those associated with breast and lung cancers. The mechanism underlying this activity appears to involve the inhibition of key signaling pathways that promote tumor growth and survival. These findings open new avenues for the development of targeted cancer therapies.

Another significant aspect of recent research has been the optimization of the compound's pharmacokinetic properties. Scientists have employed various synthetic strategies to enhance its bioavailability and reduce potential side effects. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported the successful modification of the piperazine ring to improve metabolic stability while maintaining its therapeutic efficacy. Such advancements are crucial for transitioning this compound from the laboratory to clinical trials.

Despite these promising developments, challenges remain in the full characterization and application of 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine. Current research is focused on addressing issues related to its solubility, toxicity profile, and long-term effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate its development as a viable therapeutic agent.

In conclusion, the compound 1-[(2,5-difluorophenyl)methyl]-2-methylpiperazine (CAS: 1240573-69-6) represents a promising candidate in the fields of neurology and oncology. Recent studies have shed light on its multifaceted pharmacological properties and potential clinical applications. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical use. This brief underscores the importance of ongoing investigation and collaboration in advancing our understanding of this intriguing molecule.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen